73-67-6

Toxopyrimidine

In Stock

• CAS RN:
• 73-67-6

• Formula:
• C6H9N3O

• InChI:
• InChI=1S/C6H9N3O/c1-4-8-2-5(3-10)6(7)9-4/h2,10H,3H2,1H3,(H2,7,8,9)

• InChIKey:
• VUTBELPREDJDDH-UHFFFAOYSA-N

• Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
  4-amino-5-hydroxymethyl-2-methylpyrimidine is an aminopyrimidine that is pyrimidine in which the hydrogens at positions 2, 4, and 5 are replaced by methyl, amino, and hydroxymethyl substituents, respectively. It has a role as a Saccharomyces cerevisiae metabolite and an Escherichia coli metabolite. It is an aminopyrimidine and an aromatic primary alcohol.
  

Benzonitrile oxide

In Stock

• CAS RN:
• 873-67-6

• Formula:
• C7H5NO

• InChI:
• InChI=1S/C7H5NO/c9-8-6-7-4-2-1-3-5-7/h1-5H

• InChIKey:
• QUNPTMGXSSDZHZ-UHFFFAOYSA-N

• Benzonitrile oxide is a nitrile oxide. It derives from a benzonitrile.

Verbenol

In Stock

• CAS RN:
• 473-67-6

• Formula:
• C10H16O

• InChI:
• InChI=1S/C10H16O/c1-6-4-9(11)8-5-7(6)10(8,2)3/h4,7-9,11H,5H2,1-3H3

• InChIKey:
• WONIGEXYPVIKFS-UHFFFAOYSA-N

• Verbenol, also known as (e)-verbenol or fema 3594, belongs to the class of organic compounds known as bicyclic monoterpenoids. These are monoterpenoids containing exactly 2 rings, which are fused to each other. Verbenol is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, verbenol is primarily located in the cytoplasm. Verbenol is a fresh, ozone, and pine tasting compound that can be found in hyssop, rosemary, spearmint, and wild celery. This makes verbenol a potential biomarker for the consumption of these food products.

3-Methyl-7-(2-morpholin-4-yl-2-oxoethyl)sulfanyl-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one

In Stock

• CAS RN:
• 869073-67-6

• Formula:
• C11H13N5O3S2

• InChI:
• InChI=1S/C11H13N5O3S2/c1-7-9(18)16-10(13-12-7)21-11(14-16)20-6-8(17)15-2-4-19-5-3-15/h2-6H2,1H3

• InChIKey:
• ZJCHETRASDKJLE-UHFFFAOYSA-N

• 3-Methyl-7-(2-morpholin-4-yl-2-oxoethyl)sulfanyl-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one is a useful research compound. Its molecular formula is C11H13N5O3S2 and its molecular weight is 327.38. The purity is usually 95%.

Methyl 3-(2-carboxy-vinyl)-6-methoxy-1H-indole-2-carboxylate

Usually In Stock

• CAS RN:
• 885273-67-6

• Formula:
• C14H13NO5

• InChI:
• InChI=1S/C14H13NO5/c1-19-8-3-4-9-10(5-6-12(16)17)13(14(18)20-2)15-11(9)7-8/h3-7,15H,1-2H3,(H,16,17)/b6-5+

• InChIKey:
• AOPOXEBHYBIYOL-AATRIKPKSA-N

• Methyl 3-(2-carboxy-vinyl)-6-methoxy-1H-indole-2-carboxylate is a useful research compound. Its molecular formula is C14H13NO5 and its molecular weight is 275.26 g/mol. The purity is usually 95%.

(Z)-N-(5-methoxy-3-propylbenzo[d]thiazol-2(3H)-ylidene)isobutyramide

In Stock

• CAS RN:
• 898373-67-6

• Formula:
• C15H20N2O2S

• InChI:
• InChI=1S/C15H20N2O2S/c1-5-8-17-12-9-11(19-4)6-7-13(12)20-15(17)16-14(18)10(2)3/h6-7,9-10H,5,8H2,1-4H3

• InChIKey:
• UFOPTCJQHVTWER-NXVVXOECSA-N

• (Z)-N-(5-methoxy-3-propylbenzo[d]thiazol-2(3H)-ylidene)isobutyramide is a useful research compound. Its molecular formula is C15H20N2O2S and its molecular weight is 292.4. The purity is usually 95%.

1-Cyclohexyl-3-(4-(4-fluorophenyl)piperazin-1-yl)pyrrolidine-2,5-dione

In Stock

• CAS RN:
• 924873-67-6

• Formula:
• C20H26FN3O2

• InChI:
• InChI=1S/C20H26FN3O2/c21-15-6-8-16(9-7-15)22-10-12-23(13-11-22)18-14-19(25)24(20(18)26)17-4-2-1-3-5-17/h6-9,17-18H,1-5,10-14H2

• InChIKey:
• XUDHNYWKQLAUHI-UHFFFAOYSA-N

• 1-Cyclohexyl-3-(4-(4-fluorophenyl)piperazin-1-yl)pyrrolidine-2,5-dione is a useful research compound. Its molecular formula is C20H26FN3O2 and its molecular weight is 359.445. The purity is usually 95%.

2,4-Dichloro-2'-piperidinomethyl benzophenone

In Stock

• CAS RN:
• 898773-67-6

• Formula:
• C19H19Cl2NO

• InChI:
• InChI=1S/C19H19Cl2NO/c20-15-8-9-17(18(21)12-15)19(23)16-7-3-2-6-14(16)13-22-10-4-1-5-11-22/h2-3,6-9,12H,1,4-5,10-11,13H2

• InChIKey:
• LNBDVTJACNOQTP-UHFFFAOYSA-N

• 2,4-Dichloro-2'-piperidinomethyl benzophenone is a useful research compound. Its molecular formula is C19H19Cl2NO and its molecular weight is 348.3 g/mol. The purity is usually 95%.

7-fluoropyrrolo[1,2-a]quinoxalin-4(5H)-one

In Stock

• CAS RN:
• 136773-67-6

• Formula:
• C11H7FN2O

• InChI:
• InChI=1S/C11H7FN2O/c12-7-3-4-9-8(6-7)13-11(15)10-2-1-5-14(9)10/h1-6H,(H,13,15)

• InChIKey:
• IFIFQSYLTXLZKK-UHFFFAOYSA-N

• 7-fluoropyrrolo[1,2-a]quinoxalin-4(5H)-one is a useful research compound. Its molecular formula is C11H7FN2O and its molecular weight is 202.18 g/mol. The purity is usually 95%.

5,7-dimethylpyrazolo[1,5-a]pyrimidin-3-amine dihydrochloride

In Stock

• CAS RN:
• 2727073-67-6

• Formula:
• C8H12Cl2N4

• 5,7-dimethylpyrazolo[1,5-a]pyrimidin-3-amine dihydrochloride is a useful research compound. Its molecular formula is C8H12Cl2N4 and its molecular weight is 235.1. The purity is usually 95%.

3-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-5-((naphthalen-1-ylmethyl)thio)-4H-1,2,4-triazole

In Stock

• CAS RN:
• 1014073-67-6

• Formula:
• C19H19N5OS

• InChI:
• InChI=1S/C19H19N5OS/c1-23-11-16(18(22-23)25-3)17-20-21-19(24(17)2)26-12-14-9-6-8-13-7-4-5-10-15(13)14/h4-11H,12H2,1-3H3

• InChIKey:
• LBJHULKGPPZWIO-UHFFFAOYSA-N

• 3-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-methyl-5-((naphthalen-1-ylmethyl)thio)-4H-1,2,4-triazole is a useful research compound. Its molecular formula is C19H19N5OS and its molecular weight is 365.46. The purity is usually 95%.

(2S,3R)-2-(Bromomethyl)-3-methyloxolane

In Stock

• CAS RN:
• 2219373-67-6

• Formula:
• C6H11BrO

• InChI:
• InChI=1S/C6H11BrO/c1-5-2-3-8-6(5)4-7/h5-6H,2-4H2,1H3/t5-,6-/m1/s1

• InChIKey:
• UYAUKJPGWASXGX-PHDIDXHHSA-N

• (2S,3R)-2-(Bromomethyl)-3-methyloxolane is a useful research compound. Its molecular formula is C6H11BrO and its molecular weight is 179.057. The purity is usually 95%.

Fgfr4-IN-4

Usually In Stock

• CAS RN:
• 2230973-67-6

• Formula:
• C28H32Cl2N6O5

• InChI:
• InChI=1S/C28H32Cl2N6O5/c1-5-22(37)32-18-13-41-14-19(18)34-28-31-12-15-10-17(23-24(29)20(39-3)11-21(40-4)25(23)30)33-27(26(15)35-28)36-8-6-16(38-2)7-9-36/h5,10-12,16,18-19H,1,6-9,13-14H2,2-4H3,(H,32,37)(H,31,34,35)/t18-,19+/m0/s1

• InChIKey:
• PVZAGAKBJFLDBW-RBUKOAKNSA-N

• Fgfr4-IN-4 is a useful research compound. Its molecular formula is C28H32Cl2N6O5 and its molecular weight is 603.5 g/mol. The purity is usually 95%.